Cas no 1941174-59-9 (4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole)

• Product Name: 4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole
• CAS No: 1941174-59-9
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD30729382
• CID: 4785149
• Update Time: 2025-05-20

4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole
• 4-chloro-1-(2-cyclopropyloxyethyl)indole
• ClC1=C2C=CN(C2=CC=C1)CCOC1CC1

• MDL： MFCD30729382
• Inchi： 1S/C13H14ClNO/c14-12-2-1-3-13-11(12)6-7-15(13)8-9-16-10-4-5-10/h1-3,6-7,10H,4-5,8-9H2
• InChI Key： GBBOJXUUKIKICZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=CN2CCOC1CC1

Computed Properties

• Exact Mass: 235.0763918 g/mol
• Monoisotopic Mass: 235.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 14.2
• Molecular Weight: 235.71

Additional information on 4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole

4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole: A Comprehensive Overview

The compound 4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole (CAS No. 1941174-59-9) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the indole family, which is a heterocyclic aromatic organic compound. The indole structure consists of a benzene ring fused to a pyrrole ring, making it a versatile scaffold for numerous biological activities. The addition of the 4-chloro and 2-cyclopropoxyethyl substituents further enhances its chemical and biological properties.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The 4-chloro substitution introduces electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability. On the other hand, the 2-cyclopropoxyethyl group adds a unique stereochemistry and hydroxyl functionality, potentially enhancing its solubility and binding affinity to target proteins. These features make 4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole a promising candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential role in modulating cellular signaling pathways. Indole derivatives are known to interact with various receptors, including serotonin receptors, which are critical in regulating mood, appetite, and sleep. The chlorine substituent at position 4 may influence the molecule's ability to bind to these receptors, potentially leading to novel therapeutic applications in neuropsychiatric disorders.

Moreover, the cyclopropoxyethyl group introduces a rigid structure that could enhance the molecule's stability and selectivity. This structural feature has been shown to improve pharmacokinetic properties in other indole derivatives, making it an attractive modification for drug development. Recent research has also explored the use of such groups in enhancing the bioavailability of small-molecule inhibitors targeting kinases involved in cancer progression.

In terms of synthesis, 4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole can be prepared through a variety of methods, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods allow for precise control over the substitution pattern and stereochemistry, ensuring high-quality products suitable for biological testing.

Despite its promising properties, further research is needed to fully understand the biological effects of 4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole. Preclinical studies are essential to evaluate its safety profile, pharmacokinetics, and efficacy in relevant disease models. Collaborative efforts between chemists and biologists will be crucial in unlocking the full potential of this compound.

In conclusion, 4-Chloro-1-(2-cyclopropoxyethyl)-1H-indole represents an exciting advancement in indole chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool for exploring new therapeutic strategies and advancing our understanding of molecular interactions.